Cas no 2097892-62-9 (benzyl 4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidine-1-carboxylate)

• Product Name: benzyl 4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidine-1-carboxylate
• CAS No: 2097892-62-9
• MF: C₁₈H₂₀F₃N₃O₄
• MW: 399.364315032959
• CID: 5907042
• PubChem ID: 126851009
• Update Time: 2025-05-20

benzyl 4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidine-1-carboxylate
• F6529-3797
• AKOS032460789
• 2097892-62-9
• benzyl 4-[2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-yl]piperidine-1-carboxylate

• Inchi： 1S/C18H20F3N3O4/c19-18(20,21)12-24-15(25)10-23(16(24)26)14-6-8-22(9-7-14)17(27)28-11-13-4-2-1-3-5-13/h1-5,14H,6-12H2
• InChI Key： CVVGENQMQHTORQ-UHFFFAOYSA-N
• SMILES： FC(CN1C(CN(C1=O)C1CCN(C(=O)OCC2C=CC=CC=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 399.14059061g/mol
• Monoisotopic Mass: 399.14059061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.2Ų

Additional information on benzyl 4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidine-1-carboxylate

Benzyl 4-2,4-Dioxo-3-(2,2,2-Trifluoroethyl)Imidazolidin-1-YlPiperidine-1-Carboxylate: A Comprehensive Overview

Benzyl 4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidine-1-carboxylate is a complex organic compound with the CAS number 2097892-62-9. This compound belongs to the class of imidazolidinones and is widely studied for its potential applications in drug discovery and chemical synthesis. The molecule features a piperidine ring substituted with an imidazolidinone group and a trifluoroethyl moiety, making it a versatile structure for various chemical modifications. Recent studies have highlighted its role in the development of novel therapeutic agents targeting neurodegenerative diseases and cancer.

The synthesis of benzyl 4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidine-1-carboxylate involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic asymmetric synthesis, to optimize the production process. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring its pharmacological properties.

One of the most intriguing aspects of this compound is its ability to act as a scaffold for drug design. The imidazolidinone core is known for its stability and flexibility, allowing chemists to introduce diverse substituents that can modulate biological activity. For instance, the incorporation of the trifluoroethyl group enhances lipophilicity and improves bioavailability, making it an attractive candidate for oral drug delivery systems.

Recent studies have focused on the benzyl 4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidine-1-carboxylate as a potential inhibitor of key enzymes involved in Alzheimer's disease. Preclinical trials have demonstrated its ability to cross the blood-brain barrier and target amyloid-beta plaques, suggesting a promising therapeutic potential. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation and autoimmune diseases.

The structural versatility of this compound also makes it a valuable tool in materials science. Its ability to form stable complexes with metal ions has led to its use in designing coordination polymers and metallo-drugs. Researchers are actively investigating its potential as a ligand in magnetic resonance imaging (MRI) contrast agents due to its high relaxivity properties.

In conclusion, benzyl 4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-yipiperidine-carboxylate is a multifaceted compound with significant implications across various fields of science and technology. Its unique chemical structure and diverse functional groups make it an ideal candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in advancing modern medicine and materials science.